![molecular formula C16H15NO2 B1588954 (R)-4-Methyl-5,5-diphenyloxazolidin-2-one CAS No. 223906-37-4](/img/structure/B1588954.png)
(R)-4-Methyl-5,5-diphenyloxazolidin-2-one
Overview
Description
(R)-4-Methyl-5,5-diphenyloxazolidin-2-one is a chiral auxiliary that has been used in various organic synthesis reactions. It is a white crystalline solid with a molecular weight of 277.34 g/mol. This compound has been widely used in asymmetric synthesis due to its ability to control the stereochemistry of the products.
Scientific Research Applications
Conjugate Additions and Synthesis of Enantiomerically Pure Compounds
One significant application of (R)-4-Methyl-5,5-diphenyloxazolidin-2-one is in the field of organic chemistry, particularly in the conjugate addition reactions. These reactions are crucial for preparing enantiomerically pure compounds. For instance, the Li derivative of a similar compound, (S)-4-isopropyl-3-[(methylthio)methyl]-5,5-diphenyloxazolidin-2-one, exhibits high yields and diastereoselectivities in such reactions. This process allows for the synthesis of compounds with multiple stereogenic centers in enantiomerically pure forms (Gaul & Seebach, 2002).
Modification of Evans Auxiliary
This compound has been used in modifying the Evans auxiliary, a method used in asymmetric synthesis. This modification has led to simplified reaction conditions and improved yield and diastereoselectivity in various transformations, including alkylations and cycloadditions (Hintermann & Seebach, 1998).
Synthesis Techniques
Innovative synthesis techniques for (S)-4-Isopropyl-5,5-diphenyloxazolidin-2-one have been developed, such as the enantiospecific oxidative carbonylation of commercially available compounds. This method offers a streamlined approach for producing oxazolidinone derivatives with high yield (Mancuso et al., 2018).
Chiral Auxiliaries in Asymmetric Synthesis
This compound serves as an effective chiral auxiliary in asymmetric synthesis, particularly in the formation of enolates derived from N-acyl-5,5-dimethyloxazolidin-2-ones and N-acyl-5,5-diphenyloxazolidin-2-ones. This application is crucial for achieving high yields and diastereoselectivities in chemical reactions (Bull et al., 1999).
Highly Effective and Recyclable Chiral Auxiliaries
The compound has been studied for its role as a recyclable chiral auxiliary in synthetic chemistry. Its derivatives have been shown to be effective in the synthesis of various enantiomerically pure compounds, such as 1,4-diols and homoaldols (Alexander et al., 2001).
Discovery in Medicinal Chemistry
This compound has been part of the discovery and optimization process in medicinal chemistry, particularly in the development of novel Δ-5 desaturase (D5D) inhibitors. These inhibitors have shown promise in treating conditions like atherosclerosis (Fujimoto et al., 2017).
Oxazolidinone Antibacterial Agents
Research has explored the oxazolidinone class of antimicrobial agents, to which this compound belongs. These studies focus on their uniquemechanism of bacterial protein synthesis inhibition and their potential as novel antibacterial agents. For example, U-100592 and U-100766, which are oxazolidinone analogs, have been evaluated for their effectiveness against a variety of bacterial clinical isolates, demonstrating the potential of oxazolidinones in treating bacterial infections (Zurenko et al., 1996).
Chiral Auxiliaries for Asymmetric Synthesis
4-Substituted-5,5-dimethyl oxazolidin-2-ones, closely related to this compound, have been identified as effective chiral auxiliaries for stereoselective enolate alkylations and conjugate additions. These processes are vital in asymmetric synthesis, emphasizing the importance of these compounds in producing chiral molecules (Davies & Sanganee, 1995).
properties
IUPAC Name |
(4R)-4-methyl-5,5-diphenyl-1,3-oxazolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO2/c1-12-16(19-15(18)17-12,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12H,1H3,(H,17,18)/t12-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URUDVMKJOXKZHR-GFCCVEGCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(OC(=O)N1)(C2=CC=CC=C2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1C(OC(=O)N1)(C2=CC=CC=C2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70444098 | |
Record name | (4R)-4-Methyl-5,5-diphenyl-1,3-oxazolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70444098 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
223906-37-4 | |
Record name | (4R)-4-Methyl-5,5-diphenyl-1,3-oxazolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70444098 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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